Cas no 103383-69-3 (1,3-Dithiolane, 2,2-dipentyl-)

• Product name: 1,3-Dithiolane, 2,2-dipentyl-
• CAS No: 103383-69-3
• MF: C₁₃H₂₆S₂
• MW: 246.475541591644
• CID: 1141253
• PubChem ID: 10944738

1,3-Dithiolane, 2,2-dipentyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane, 2,2-dipentyl-
• 2,2-dipentyl-1,3-dithiolane
• SCHEMBL9372728
• DTXSID50449324
• 103383-69-3

• Inchi： InChI=1S/C13H26S2/c1-3-5-7-9-13(10-8-6-4-2)14-11-12-15-13/h3-12H2,1-2H3
• InChI Key： PACNDOABTICVKP-UHFFFAOYSA-N
• SMILES： CCCCCC1(SCCS1)CCCCC

Computed Properties

• Exact Mass: 246.147593g/mol
• Monoisotopic Mass: 246.147593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 50.6Ų
• Molecular Weight: 246.5g/mol